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Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840

Essential Safety and Handling Guide for GSK840

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for the potent and
selective RIPK3 kinase inhibitor, GSK840. While some safety data sheets (SDS) may classify
GSK840 as non-hazardous under the Globally Harmonized System (GHS), its potent biological
activity necessitates careful handling to ensure personnel safety and experimental integrity.
This document aims to be your preferred resource for laboratory safety and chemical handling,
offering value beyond the product itself.

l. Personal Protective Equipment (PPE) and Safety
Precautions

Given GSK840's role as a potent kinase inhibitor, a cautious approach to handling is
recommended, irrespective of its GHS classification. Standard laboratory practices for handling
biologically active research chemicals should be followed.

Core Personal Protective Equipment:

» Gloves: Always wear nitrile gloves to prevent skin contact. Change gloves immediately if
they become contaminated.
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o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
accidental splashes.

» Lab Coat: A standard laboratory coat should be worn to protect personal clothing.
Engineering Controls:

e Chemical Fume Hood: When handling the solid compound (e.g., weighing, preparing stock
solutions), it is best practice to work in a chemical fume hood to minimize the risk of
inhalation.

« Ventilation: Ensure work is conducted in a well-ventilated laboratory.
Hygiene Practices:

e Wash hands thoroughly with soap and water after handling the compound, before leaving the
laboratory, and before eating, drinking, or smoking.

e Do not eat, drink, or smoke in areas where GSK840 is handled or stored.

Il. Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the stability and integrity of GSK840.
Storage:

o Stock Solutions: For long-term storage, stock solutions should be kept at -80°C for up to six
months or -20°C for up to one month.[1]

e Solid Compound: Store the solid form of GSK840 at 0°C for short-term and -20°C for long-
term storage in a desiccated environment.

Preparation of Stock Solutions:

e GSKB840 is soluble in DMSO.[2] For example, a 10 mM stock solution in DMSO can be
prepared.[2] To avoid precipitation when diluting into aqueous solutions, it is recommended
to first dilute the DMSO stock to an intermediate concentration with DMSO before adding it
to your cell culture medium or buffer.[2]
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e Pre-warming the stock solution and the agueous medium to 37°C before dilution can help

prevent precipitation.[2] If precipitation occurs, sonication may be used to redissolve the

compound.[2]

lll. Disposal Plan

Dispose of GSK840 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.

o Waste Classification: While not classified as hazardous by GHS, it is prudent to treat waste

containing GSK840 as chemical waste.

o Containment: Collect all waste containing GSK840 (e.g., unused solutions, contaminated

consumables like pipette tips and tubes) in a clearly labeled, sealed container designated for

chemical waste.

o Disposal Route: Follow your institution's specific procedures for the disposal of chemical

waste. Do not dispose of GSK840 down the drain or in the regular trash.

: . E

Property Value Source
IC50 (Kinase Activity) 0.3 nM [1]

IC50 (Binding Affinity) 0.9nM [1]
Molecular Weight 365.43 g/mol

Formula C21H23N303

Storage (Solid)

-20°C (long-term)

Storage (Solution)

-80°C (6 months), -20°C (1

month)

[1]

V. Experimental Protocol: Inhibition of TNF-induced

Necroptosis in Cell Culture
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This protocol is adapted from studies demonstrating the efficacy of GSK840 in blocking
necroptosis in human HT-29 cells.[1][2]

Objective: To assess the concentration-dependent inhibition of TNF-induced necroptosis by
GSK&840.

Materials:

e Human HT-29 cells

« GSK840

o Tumor Necrosis Factor-alpha (TNF-a)

e z-VAD-FMK (a pan-caspase inhibitor)

e SMAC mimetic (e.g., SM-164)

e Cell culture medium and supplements

o Cell viability assay reagent (e.g., CellTiter-Glo®)
Procedure:

o Cell Seeding: Plate HT-29 cells in a 96-well plate at a suitable density and allow them to
adhere overnight.

o Compound Preparation: Prepare a serial dilution of GSK840 in cell culture medium. The final
concentrations may range from 0.01 pM to 3 pM.[1]

o Pre-treatment: Add the diluted GSK840 solutions to the respective wells and incubate for a
specified period (e.g., 1-2 hours).

 Induction of Necroptosis: To induce necroptosis, treat the cells with a combination of TNF-a
(e.g., 10 ng/mL), a SMAC mimetic (e.g., 100 nM), and z-VAD-FMK (e.g., 20 pM).[1] z-VAD-
FMK is included to inhibit apoptosis and promote necroptosis.
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 Incubation: Incubate the cells for a sufficient time to allow for cell death to occur (e.g., 24
hours).

o Cell Viability Assessment: Measure cell viability using a suitable assay according to the
manufacturer's instructions.

» Data Analysis: Plot the cell viability against the concentration of GSK840 to determine the
IC50 value for the inhibition of necroptosis.

VI. Visualization of the Necroptosis Signaling
Pathway

The following diagram illustrates the simplified signaling pathway of necroptosis, which is
inhibited by GSK840. Necroptosis is a form of programmed cell death that is initiated by stimuli
such as TNF-a. This leads to the activation of RIPK1 and RIPK3, which then phosphorylates
MLKL. Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading
to membrane disruption and cell death. GSK840 acts by directly inhibiting the kinase activity of
RIPK3.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

ctivates

RIPK1

GSK840

ctivates Inhibits

RIPK3

Phosphorylates

p-MLKL
(Oligomerization)

e —_———
- -~

e ~
e Plasma Membrane \
] g )
e Disruption s

Necroptosis

Click to download full resolution via product page

Caption: Simplified necroptosis pathway and the inhibitory action of GSK840.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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